Cas no 230312-97-7 (2-Pyridinecarbonylchloride, 4-nitro-)

• Product Name: 2-Pyridinecarbonylchloride, 4-nitro-
• CAS No: 230312-97-7
• MF: C₆H₃ClN₂O₃
• MW: 186.552620172501
• CID: 245262
• PubChem ID: 45081597
• Update Time: 2025-04-19

2-Pyridinecarbonylchloride, 4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonylchloride, 4-nitro-
• 2-Pyridinecarbonyl chloride, 4-nitro- (9CI)
• 4-nitropyridine-2-carbonyl chloride
• 230312-97-7
• 2-Pyridinecarbonyl chloride,4-nitro-(9ci)
• DTXSID10664713

• Inchi： 1S/C6H3ClN2O3/c7-6(10)5-3-4(9(11)12)1-2-8-5/h1-3H
• InChI Key： KXVRYVUBBIMNHH-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 185.98329
• Monoisotopic Mass: 185.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 73.1